Cas no 152406-39-8 (β-D-Glucopyranoside, 2-(3-hydroxy-4-methoxyphenyl)ethyl O-D-apio-β-D-furanosyl-(1→3)-O-[6-deoxy-α-L-mannopyranosyl-(1→6)]-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] (9CI))

β-D-Glucopyranoside, 2-(3-hydroxy-4-methoxyphenyl)ethyl O-D-apio-β-D-furanosyl-(1→3)-O-[6-deoxy-α-L-mannopyranosyl-(1→6)]-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] (9CI) structure
152406-39-8 structure
Product Name:β-D-Glucopyranoside, 2-(3-hydroxy-4-methoxyphenyl)ethyl O-D-apio-β-D-furanosyl-(1→3)-O-[6-deoxy-α-L-mannopyranosyl-(1→6)]-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] (9CI)
CAS No:152406-39-8
MF:C36H48O19
MW:784.754933357239
CID:168455
Update Time:2024-03-01

β-D-Glucopyranoside, 2-(3-hydroxy-4-methoxyphenyl)ethyl O-D-apio-β-D-furanosyl-(1→3)-O-[6-deoxy-α-L-mannopyranosyl-(1→6)]-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] (9CI) Chemical and Physical Properties

Names and Identifiers

    • 6)]-, 4-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate],(E)-
    • 6)]-,4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] (9CI)
    • b-D-Glucopyranoside,2-(3-hydroxy-4-methoxyphenyl)ethyl O-D-apio-b-D-furanosyl-(1&reg
    • Pedicularioside N
    • CID 101988846
    • β-D-Glucopyranoside, 2-(3-hydroxy-4-methoxyphenyl)ethyl O-D-apio-β-D-furanosyl-(1→3)-O-[6-deoxy-α-L-mannopyranosyl-(1→6)]-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] (9CI)
    • Inchi: 1S/C36H48O19/c1-17-26(41)27(42)28(43)33(52-17)50-14-24-30(54-25(40)9-6-18-4-7-20(38)23(13-18)48-3)31(55-35-32(45)36(46,15-37)16-51-35)29(44)34(53-24)49-11-10-19-5-8-22(47-2)21(39)12-19/h4-9,12-13,17,24,26-35,37-39,41-46H,10-11,14-16H2,1-3H3/b9-6+/t17-,24+,26-,27+,28+,29+,30+,31+,32-,33+,34+,35-,36+/m0/s1
    • InChI Key: IBZBYLPAHLAUMG-SRTBJIRKSA-N
    • SMILES: O([C@H]1[C@@H]([C@@](CO)(CO1)O)O)[C@@H]1[C@H]([C@H](OCCC2C=CC(=C(C=2)O)OC)O[C@H](CO[C@H]2[C@@H]([C@@H]([C@H]([C@H](C)O2)O)O)O)[C@H]1OC(/C=C/C1C=CC(=C(C=1)OC)O)=O)O

Computed Properties

  • Exact Mass: 784.279
  • Monoisotopic Mass: 784.279
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 16
  • Complexity: 1230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 282

Experimental Properties

  • Density: 1.54±0.1 g/cm3(Predicted)
  • Boiling Point: 997.0±65.0 °C(Predicted)
  • pka: 9.73±0.31(Predicted)
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